Cas no 1713463-25-2 (1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid)

1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid is a heterocyclic compound featuring a pyrimidine core substituted with a cyclopropyl group and an imidazole-carboxylic acid moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and pharmaceutical research. The carboxylic acid functionality enhances solubility and provides a versatile handle for further derivatization, while the cyclopropyl group may contribute to metabolic stability. The compound’s rigid, fused-ring system makes it a promising scaffold for designing enzyme inhibitors or receptor modulators. Its well-defined molecular architecture allows for precise structural modifications, facilitating structure-activity relationship (SAR) studies in drug discovery applications.

1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid structure

1713463-25-2 structure

Product Name:1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

CAS No:1713463-25-2

MF:C₁₁H₁₀N₄O₂

MW:230.22270154953

CID:5162042

Update Time:2025-05-21

1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid
- 1H-Imidazole-4-carboxylic acid, 1-(6-cyclopropyl-4-pyrimidinyl)-
- Inchi： 1S/C11H10N4O2/c16-11(17)9-4-15(6-14-9)10-3-8(7-1-2-7)12-5-13-10/h3-7H,1-2H2,(H,16,17)
- InChI Key： SNAVGMDEFVLCRW-UHFFFAOYSA-N
- SMILES： C1N(C2C=C(C3CC3)N=CN=2)C=C(C(O)=O)N=1

1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM510566-1g	1-(6-Cyclopropylpyrimidin-4-yl)-1H-imidazole-4-carboxylicacid	1713463-25-2	97%	1g	$539	2023-02-02

1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1713463-25-2)

1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1713463-25-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a pyrimidine-imidazole hybrid, combines the cyclopropyl-pyrimidine and imidazole-carboxylic acid moieties, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C11H10N4O2, and precise structural configuration contribute to its potential in modulating biological targets, particularly in enzyme inhibition and receptor binding studies.

The growing interest in 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid is driven by its relevance in developing small-molecule therapeutics for conditions such as inflammation, metabolic disorders, and infectious diseases. Researchers are actively exploring its structure-activity relationships (SAR) to optimize its pharmacokinetic properties. Recent publications highlight its role as a kinase inhibitor scaffold, with potential applications in oncology and immunology. The compound's carboxylic acid functional group also enables facile derivatization, allowing for the synthesis of esters, amides, and other derivatives with enhanced bioavailability.

In the context of green chemistry and sustainable synthesis, CAS No. 1713463-25-2 has been evaluated for its compatibility with eco-friendly reaction conditions. Advances in catalytic cyclopropanation and microwave-assisted synthesis have improved the efficiency of producing this compound, reducing waste and energy consumption. This aligns with the pharmaceutical industry's push toward environmentally benign processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical innovation. Its pyrimidine core is a common motif in herbicides and fungicides, prompting investigations into its efficacy against resistant plant pathogens. Given the global focus on food security and crop protection, this application has sparked discussions in academic and industrial forums. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and stability under various conditions.

From a commercial perspective, 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid is available through specialized chemical suppliers, often listed under high-purity research chemicals. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, which are common concerns for buyers. FAQs around its storage conditions (e.g., temperature sensitivity) and solubility profiles (e.g., in DMSO or aqueous buffers) are frequently addressed in technical datasheets.

In summary, CAS No. 1713463-25-2 represents a promising scaffold for multidisciplinary research. Its applications span medicinal chemistry, material science, and sustainable agriculture, reflecting broader trends in scientific inquiry. As synthetic methodologies evolve and biological studies advance, this compound is poised to remain a focal point in innovation-driven industries.